2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C17H15BrN2O2S2/c1-11(16(21)19-9-14-6-3-7-23-14)24-17-20-10-15(22-17)12-4-2-5-13(18)8-12/h2-8,10-11H,9H2,1H3,(H,19,21)
• InChI Key: BACMVZKQZAXPEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CS1)SC2=NC=C(O2)C3=CC(=CC=C3)Br
• Molecular Formula: C17H15BrN2O2S2
• Molecular Weight: 423.4 g/mol

Description

2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(thiophen-2-ylmethyl)propanamide is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. It is a member of the oxazole family, which is known for its diverse biological activities.

Scientific Research Applications

Neurokinin-1 Receptor Antagonists

Research has shown the development of neurokinin-1 (NK1) receptor antagonists, which are effective in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression. Although not directly mentioning "2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(thiophen-2-ylmethyl)propanamide," this class of compounds, including water-soluble variants, demonstrates the broader scope of using complex oxazole and thiophene derivatives in medicinal chemistry (Harrison et al., 2001).

Antimicrobial Properties

Several studies have focused on the synthesis and evaluation of compounds with potential antibacterial and antifungal properties. For instance, arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have been synthesized and shown to possess antimicrobial activities. This highlights the importance of structural modifications in thiophene derivatives for enhancing biological activity (Baranovskyi et al., 2018).

Synthesis and Characterization

Research on regioselective bromination of oxazoles, including derivatives like 4-bromo-5-(thiophen-2-yl)oxazole, underlines the ongoing interest in developing new synthetic methods for compounds structurally related to the compound . These methodologies are crucial for the synthesis of intermediates that can be further functionalized for various applications (Li et al., 2011).

Fluorescent ATRP Initiators

The synthesis of novel fluorescent ATRP (Atom Transfer Radical Polymerization) initiators based on bromophenyl and propanamide derivatives demonstrates the utility of such compounds in polymer science. This includes their use in creating polymers with specific properties through controlled/living radical polymerization techniques (Kulai & Mallet-Ladeira, 2016).

Antibacterial and Antifungal Agents

Compounds incorporating thiophene and oxazole moieties have been synthesized and evaluated for their antimicrobial activities, contributing valuable insights into the development of new therapeutic agents. This includes the exploration of different synthetic routes to optimize the biological efficacy of these compounds (Zala et al., 2015).